Cas no 1936304-45-8 (3-Amino-3-(pyrrolidin-3-yl)butanoic acid)

• Product Name: 3-Amino-3-(pyrrolidin-3-yl)butanoic acid
• CAS No: 1936304-45-8
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5740228
• PubChem ID: 130959639
• Update Time: 2025-06-15

3-Amino-3-(pyrrolidin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287977
• 3-Amino-3-(pyrrolidin-3-yl)butanoicacid
• 3-Amino-3-(pyrrolidin-3-yl)butanoic acid
• 1936304-45-8
• 3-Pyrrolidinepropanoic acid, β-amino-β-methyl-

• Inchi： 1S/C8H16N2O2/c1-8(9,4-7(11)12)6-2-3-10-5-6/h6,10H,2-5,9H2,1H3,(H,11,12)
• InChI Key： FNEREURYWVLXGY-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)(N)(C)CC(=O)O

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.153±0.06 g/cm3(Predicted)
• Boiling Point: 330.8±22.0 °C(Predicted)
• pka: 3.52±0.14(Predicted)

Additional information on 3-Amino-3-(pyrrolidin-3-yl)butanoic acid

Comprehensive Overview of 3-Amino-3-(pyrrolidin-3-yl)butanoic acid (CAS No. 1936304-45-8): Structure, Applications, and Research Insights

3-Amino-3-(pyrrolidin-3-yl)butanoic acid (CAS No. 1936304-45-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This amino acid derivative features a pyrrolidine ring and a butanoic acid backbone, making it a versatile building block for drug discovery and peptide synthesis. Its molecular formula, C₈H₁₆N₂O₂, highlights its potential as a bioactive intermediate in the development of neuromodulators and enzyme inhibitors.

Recent studies emphasize the role of 3-Amino-3-(pyrrolidin-3-yl)butanoic acid in targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Researchers are exploring its utility in designing allosteric modulators, particularly for neurological disorders like Parkinson's disease and epilepsy. The compound's chiral center and hydrogen-bonding capacity further enhance its applicability in asymmetric catalysis and molecular recognition.

From an industrial perspective, the demand for custom synthetic intermediates like CAS No. 1936304-45-8 has surged due to advancements in high-throughput screening and combinatorial chemistry. Its stability under physiological conditions makes it a candidate for prodrug formulations, aligning with the growing trend of sustained-release therapeutics. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its purity and stereochemical integrity.

Environmental and regulatory considerations are also critical. The compound's low ecotoxicity profile supports its use in green chemistry initiatives, a key focus area for modern pharmaceutical manufacturers. Additionally, its compatibility with biodegradable polymers opens avenues for drug-eluting implants, addressing the rising demand for minimally invasive therapies.

In summary, 3-Amino-3-(pyrrolidin-3-yl)butanoic acid (CAS No. 1936304-45-8) represents a convergence of structural ingenuity and therapeutic potential. Its multifaceted applications—from central nervous system (CNS) drug development to material science—underscore its relevance in contemporary research. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in next-generation biopharmaceutical innovations.